Cas no 5415-39-4 (Phenol,6-bromo-2,4-dichloro-3-methyl-)
5415-39-4 structure
Product Name:Phenol,6-bromo-2,4-dichloro-3-methyl-
CAS No:5415-39-4
MF:C7H5BrCl2O
MW:255.923999547958
CID:382198
PubChem ID:223528
Update Time:2025-04-19
Phenol,6-bromo-2,4-dichloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,6-bromo-2,4-dichloro-3-methyl-
- 6-bromo-2,4-dichloro-3-methylphenol
- 2.6-Dichlor-4-brom-3-hydroxy-toluol
- 6-Brom-2,4-dichlor-3-methyl-phenol
- 6-bromo-2,4-dichloro-3-methyl-phenol
- AC1L5CMN
- AC1Q3L38
- AG-K-78923
- AR-1H1046
- CTK4J9810
- NSC11251
- 5415-39-4
- DTXSID80279090
- NSC-11251
-
- Inchi: 1S/C7H5BrCl2O/c1-3-5(9)2-4(8)7(11)6(3)10/h2,11H,1H3
- InChI Key: PPFIMNYMOXYGMN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C)=C(C=1O)Cl)Cl
Computed Properties
- Exact Mass: 253.89015
- Monoisotopic Mass: 253.89008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 3.76990
Phenol,6-bromo-2,4-dichloro-3-methyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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